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Technical Profile: 1-Nitrohexane (CAS 646-14-0)
Executive Summary

1-Nitrohexane (

) is a primary nitroalkane serving as a critical

building block in organic synthesis. For drug development professionals, its utility lies not
merely in its solvent properties, but in its role as a nucleophile in the Henry Reaction
(Nitroaldol). This transformation allows for the rapid introduction of hexyl chains into
pharmacophores, specifically in the generation of

-nitroalcohols and subsequent reduction to
-amino alcohols—a structural motif prevalent in adrenergic blockers and antimicrobial agents.

This guide synthesizes the physicochemical profile of 1-Nitrohexane with field-proven handling
protocols, emphasizing the causality between its molecular structure and its thermodynamic
behavior.
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Part 1: Physicochemical Profile

The following data aggregates experimental values from standard reference materials (NIST,
Sigma-Aldrich). Note the distinction between atmospheric and reduced-pressure boiling points;
this is critical for purification strategies.

ble 1: husical ies[1]

Property Value Condition / Note
Molecular Weight 131.17 g/mol
Appearance Clear, colorless liquid Yellows upon oxidation/aging

@ 25 °C (Lit)[1][2][3][4][5][6]

Density 0.94 g/mL 7]

Not recommended for
Boiling Point (Atm) ~180-194 °C purification due to

decomposition risks.

@ 24 mmHg (Preferred

Boiling Point (Vac) 91-92 °C )
operational value)
Refractive Index 1.423 Purity check standard
Flash Point 72-73 °C Closed Cup (Combustible)
Solubility Immiscible Water
N o DCM, EtOAc, MeOH, Diethyl
Solubility Miscible

Ether

Structural & Thermodynamic Analysis

The significant boiling point elevation of 1-nitrohexane (~180 °C) compared to its parent
alkane, n-hexane (69 °C), is driven by the nitro group (

)-

o Dipole-Dipole Interaction: The nitro group is highly polar (dipole moment
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D). This creates strong intermolecular attraction requiring higher energy to overcome during
phase transition.

» Implications for Handling: Unlike n-hexane, 1-nitrohexane is not a highly volatile solvent.
However, its density (0.[4]94) approaches that of water, which can complicate phase
separation in extractions if emulsions form. Operational Tip: Always use brine to assist phase
separation.

Part 2: Applications in Drug Development
The primary value of 1-nitrohexane in pharma is as a masked nucleophile. The
-protons (adjacent to

) are acidic (

), allowing deprotonation by mild bases to form a nitronate anion.[8]

The Henry Reaction (Nitroaldol)

This is the standard workflow for synthesizing complex intermediates using 1-nitrohexane.

Mechanism:

Deprotonation: Base removes an

-proton from 1-nitrohexane.

o Attack: The resulting carbanion attacks an aldehyde (drug precursor).

e Product: Formation of a

-nitroalcohol.
e Downstream: Reduction (via
or

) yields a

-amino alcohol.
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This pathway is essential for introducing lipophilic hexyl tails into molecules to modulate LogP
(lipophilicity) and membrane permeability.
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Deprotonation (-H+)

----------- hl
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Click to download full resolution via product page

Figure 1: The Henry Reaction workflow utilizing 1-Nitrohexane to synthesize amino-alcohol
precursors.[9][3][10][11]

Part 3: Experimental Protocols
Protocol A: Purification via Vacuum Distillation

Rationale: Commercial 1-nitrohexane often contains oxidation byproducts. Distillation at
atmospheric pressure (~180 °C) risks thermal decomposition (NOx release). Vacuum
distillation is the self-validating method of choice; a stable temperature plateau at reduced
pressure confirms purity.

Equipment:

Short-path distillation head

Vacuum pump (capable of <30 mmHgQ)

Manometer

Oil bath
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Step-by-Step:

o Setup: Assemble glassware with greased joints. Ensure the system is closed.

e Vacuum Application: Slowly lower pressure to 24 mmHg.

e Heating: Heat oil bath to ~110 °C. Do not overheat.

e Collection:
o Foreshot: Discard the first 5% of distillate (removes volatile impurities/water).
o Main Fraction: Collect fraction boiling steadily at 91-92 °C.

» Validation: The main fraction should be colorless. A yellow tint indicates remaining impurities
or decomposition. Check Refractive Index (

)-[21[3]1416]

Protocol B: Safety & Handling

e Flash Point: 73 °C. While not highly flammable like ether, it is combustible.

e Incompatibility:NEVER mix with strong amines or strong bases (e.g., Sodium Hydride) in the
absence of solvent or cooling. The formation of anhydrous nitronate salts can be explosive.

o PPE: Nitrile gloves are sufficient. Use a fume hood to avoid inhalation (respiratory irritant).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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